Cas no 204070-00-8 (Boc-D-Arg-OH HCl H2O)

Boc-D-Arg-OH HCl H2O is a protected derivative of D-arginine, featuring a tert-butoxycarbonyl (Boc) group at the Nα-position and a hydrochloride salt form with water. This compound is widely used in peptide synthesis, where the Boc group serves as a temporary protecting group for the amino functionality, enabling selective deprotection under acidic conditions. The D-configuration of arginine makes it valuable for studying chiral peptide interactions and designing protease-resistant analogs. The hydrochloride salt enhances solubility in polar solvents, facilitating handling in solid-phase and solution-phase synthesis. Its stability and well-defined deprotection kinetics make it a reliable choice for constructing complex peptides and modified arginine derivatives.
Boc-D-Arg-OH HCl H2O structure
Boc-D-Arg-OH HCl H2O structure
Product Name:Boc-D-Arg-OH HCl H2O
CAS No:204070-00-8
MF:C11H25ClN4O5
MW:328.793001890183
MDL:MFCD00065554
CID:253972
PubChem ID:45489532
Update Time:2025-10-28

Boc-D-Arg-OH HCl H2O Chemical and Physical Properties

Names and Identifiers

    • D-Arginine,N2-[(1,1-dimethylethoxy)carbonyl]-, monohydrochloride, monohydrate (9CI)
    • Boc-Arg HCl H2O
    • BOC-D-ARGININE HYDROCHLORIDEMONOHYDRATE
    • BOC-D-ARG-OH HCL H2O
    • BOC-D-ARG HCL H2O
    • BOC-D-ARGININE HCL H2O
    • BOC-D-ARGININE HYDROCHLORIDE HYDRATE
    • BOC-D-ARG-OH H2O HCL
    • BOC-D-ARG-OH HCL HYDRATE
    • BOC-D-ARG-OH HYDROCHLORIDE HYDRATE
    • N-[(1,1-Dimethylethoxy)carbonyl]-D-arginine monohydrochloride monohydrate
    • NALPHA-BOC-D-ARGININE HYDROCHLORIDE HYDRATE
    • N-BOC-D-ARGININE HYDROCHLORIDE HYDRATE
    • (R)-2-((tert-Butoxycarbonyl)amino)-5-guanidinopentanoic acid hydrochloride hydrate
    • BOC-D-ARG-OH.HCL.H2O
    • Nalpha-(Tert-Butoxycarbonyl)-D-Arginine Hydrochloride,Hydrate
    • N-
    • A-Boc-D-Arginine hydrochloride monohydrate
    • Boc-D-Arg-OHCl2O
    • Nalpha-(tert-Butoxycarbonyl)-D-arginine Hydrochloride Monohydrate
    • Jsp001083
    • Boc-D-Arg-OH inverted exclamation mark currencyHCl inverted exclamation mark currencyH2O
    • SCHEMBL10723070
    • Boc-D-Arg-OH . HCl . H2O
    • N-alpha-(tert-Butoxycarbonyl)-D-arginine hydrochloride hydrate
    • AKOS016843531
    • AM81506
    • 204070-00-8
    • MFCD00065554
    • (2R)-5-(diaminomethylideneamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid;hydrate;hydrochloride
    • (R)-2-(tert-butoxycarbonylamino)-5-guanidinopentanoic acid hydrochloride hydrate
    • DS-13793
    • (tert-Butoxycarbonyl)-D-arginine hydrochloride monohydrate
    • J-300023
    • CS-0154576
    • G69920
    • N-Boc-D-arginine HCl Hydrate
    • Boc-D-Arg-OH HCl H2O
    • MDL: MFCD00065554
    • Inchi: 1S/C11H22N4O4.ClH.H2O/c1-11(2,3)19-10(18)15-7(8(16)17)5-4-6-14-9(12)13;;/h7H,4-6H2,1-3H3,(H,15,18)(H,16,17)(H4,12,13,14);1H;1H2/t7-;;/m1../s1
    • InChI Key: OVXLPYFDJUFEHQ-XCUBXKJBSA-N
    • SMILES: Cl.O(C(N[C@@H](C(=O)O)CCC/N=C(\N)/N)=O)C(C)(C)C.O

Computed Properties

  • Exact Mass: 346.16200
  • Monoisotopic Mass: 328.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 345
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141

Experimental Properties

  • Melting Point: 176 °C
  • PSA: 155.99000
  • LogP: 2.48280

Boc-D-Arg-OH HCl H2O Customs Data

  • HS CODE:2925290090
  • Customs Data:

    China Customs Code:

    2925290090

    Overview:

    2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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abcr
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N-alpha-(tert-Butoxycarbonyl)-D-arginine hydrochloride hydrate, 98% (Boc-D-Arg-OH.HCl.H2O); .
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abcr
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TRC
B071085-500mg
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TRC
B071085-1000mg
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Additional information on Boc-D-Arg-OH HCl H2O

Comprehensive Overview of Boc-D-Arg-OH HCl H2O (CAS No. 204070-00-8)

Boc-D-Arg-OH HCl H2O (CAS No. 204070-00-8) is a versatile compound widely used in the fields of chemical biology and pharmaceutical research. This compound, also known as Boc-D-arginine hydrochloride monohydrate, is a protected form of the amino acid D-arginine, which plays a crucial role in various biochemical processes and drug development initiatives.

The structure of Boc-D-Arg-OH HCl H2O consists of a tert-butyloxycarbonyl (Boc) protecting group attached to the amino group of D-arginine, a hydrochloride salt, and a water molecule. The Boc group is commonly used in peptide synthesis to protect the amino group from unwanted reactions during the synthesis process. This protection allows for precise control over the reactivity of the amino acid, making it an essential tool in the synthesis of complex peptides and proteins.

Recent advancements in the field of chemical biology have highlighted the importance of Boc-D-Arg-OH HCl H2O in various research applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of novel peptide-based therapeutics for neurodegenerative diseases. The researchers found that Boc-D-Arg-OH HCl H2O could be effectively incorporated into peptides designed to target specific receptors involved in Alzheimer's disease, leading to improved therapeutic outcomes.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of Boc-D-Arg-OH HCl H2O in the synthesis of cyclic peptides with enhanced stability and bioavailability. The results showed that the Boc protection strategy significantly improved the yield and purity of the final peptide products, making them more suitable for clinical applications.

The versatility of Boc-D-Arg-OH HCl H2O extends beyond its use in peptide synthesis. It has also been utilized in the development of small molecule inhibitors for various enzymes and receptors. A recent publication in ACS Chemical Biology reported the successful synthesis of a potent inhibitor for a key enzyme involved in cancer progression using this compound as a building block. The inhibitor exhibited high selectivity and efficacy, demonstrating the potential of Boc-D-Arg-OH HCl H2O in drug discovery efforts.

In addition to its applications in drug development, Boc-D-Arg-OH HCl H2O has been studied for its role in understanding protein-protein interactions and signaling pathways. A study published in Nature Communications utilized this compound to investigate the binding affinity and kinetics of a protein complex involved in cell signaling. The findings provided valuable insights into the molecular mechanisms underlying cellular processes and could lead to new therapeutic strategies for diseases characterized by aberrant signaling.

The physical and chemical properties of Boc-D-Arg-OH HCl H2O make it an ideal candidate for various analytical techniques. Its solubility in water and organic solvents allows for easy handling and compatibility with different experimental setups. Additionally, its stability under various conditions ensures consistent results across different studies.

In conclusion, Boc-D-Arg-OH HCl H2O (CAS No. 204070-00-8) is a critical compound with wide-ranging applications in chemical biology and pharmaceutical research. Its unique properties and versatility make it an indispensable tool for scientists working on peptide synthesis, drug discovery, and biochemical studies. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in these fields.

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